2-Amino-1-(2-chloro-6-fluorophenyl)propan-1-ol hydrochloride
Overview
Description
2-Amino-1-(2-chloro-6-fluorophenyl)propan-1-ol hydrochloride, also known as 2-Amino-1-chloro-6-fluorophenylpropan-1-ol hydrochloride, is an organic compound belonging to the class of aminopropanol derivatives. It is a white, crystalline solid with a melting point of 169-170°C. This compound has a wide range of applications in the fields of medicinal chemistry, drug design, and chemical biology.
Scientific Research Applications
Cardioselectivity of Beta-adrenoceptor Blocking Agents
A study by Rzeszotarski et al. (1979) synthesized a series of compounds including 1-[(4-hydroxyphenethyl)amino]-3-(aryloxy)propan-2-ols to explore their affinity to beta-1 and beta-2-adrenoceptors. This research is significant for understanding the cardioselectivity of beta-adrenoceptor blocking agents, which has implications in cardiovascular disease treatment.
Synthesis of Trifluoromethyl Transfer Agents
In a study by Eisenberger et al. (2012), the synthesis of various compounds, including 2-(2-Iodophenyl)propan-2-ol, was conducted. This research contributes to the development of trifluoromethyl transfer agents, potentially useful in pharmaceutical and agrochemical industries.
Spectroscopic Characterization and Crystal Structures
The study by Kuś et al. (2016) performed comprehensive chemical characterization of cathinone derivatives, including N-ethyl-2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride. This research is crucial for the identification and analysis of novel synthetic drugs.
Anticancer Activity of Derivative Compounds
Research by Liu Ying-xiang (2007) explored the synthesis and anticancer activity of 2-{[(2-Chloro-6-fluorophenyl)amino]-5-methylphenyl}acetic acid. This highlights the potential of derivative compounds in cancer treatment.
Pharmaceutical Research and New Drug Synthesis
Grumann et al. (2019) conducted a study on the synthesis and pharmacokinetic data of 3-Fluorophenmetrazine, a derivative of phenmetrazine, highlighting its use in pharmaceutical research and new drug synthesis. This study can be found here.
Synthesis of Antimalarial Agents
A study by Werbel et al. (1986) on the synthesis of antimalarial agents involved compounds related to 2-Amino-1-(2-chloro-6-fluorophenyl)propan-1-ol hydrochloride. This contributes to the development of new treatments for malaria.
properties
IUPAC Name |
2-amino-1-(2-chloro-6-fluorophenyl)propan-1-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClFNO.ClH/c1-5(12)9(13)8-6(10)3-2-4-7(8)11;/h2-5,9,13H,12H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIBXGUCANKDWOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=C(C=CC=C1Cl)F)O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12Cl2FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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